Cas no 30476-83-6 (4-Amino-1,2-dihydro-3,6-pyridazinedione)

• Product Name: 4-Amino-1,2-dihydro-3,6-pyridazinedione
• CAS No: 30476-83-6
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• CID: 2184090
• Update Time: 2023-11-19

4-Amino-1,2-dihydro-3,6-pyridazinedione Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1,2-dihydro-3,6-pyridazinedione
• 4-amino-1,2-dihydropyridazine-3,6-dione
• CID 55298610
• 3,6-Pyridazinedione, 4-amino-1,2-dihydro-

• Inchi： 1S/C4H5N3O2/c5-2-1-3(8)6-7-4(2)9/h1H,(H,7,9)(H3,5,6,8)
• InChI Key： BTKYZKKZTUGJJW-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(NN1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 196
• Topological Polar Surface Area: 84.2

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• pka: 8.71±0.40(Predicted)